N-(5-((2-amino-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide

• IUPAC Name: N-[5-(2-amino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C13H15N5O4S3/c1-18(2)25(21,22)9-5-3-8(4-6-9)11(20)15-12-16-17-13(24-12)23-7-10(14)19/h3-6H,7H2,1-2H3,(H2,14,19)(H,15,16,20)
• InChI Key: FLQNDZUARQOBPE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)N
• Molecular Formula: C13H15N5O4S3
• Molecular Weight: 401.5 g/mol

Description

N-(5-((2-amino-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C13H15N5O4S3 and its molecular weight is 401.47. The purity is usually 95%.
BenchChem offers high-quality N-(5-((2-amino-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-((2-amino-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

N-Formylation of Amines

The compound has been studied for its role in the N-formylation of amines. Researchers from Fudan University demonstrated that porous organometallic polymers can efficiently catalyze the synthesis of N,N-dimethylformamide (DMF) using carbon dioxide (CO₂), hydrogen gas (H₂), and amines. The catalysts exhibit high selectivity and yields even at low catalyst loadings (as low as 20 ppm). The incorporation of formic acid via a proton-relay process contributes to this efficient N-formylation reaction. .

Carbon Dioxide Valorization

The compound’s ability to participate in CO₂ valorization is significant. By converting CO₂ into fine chemicals like DMF, it contributes to sustainable approaches for CO₂ capture and utilization. .